1-(3,5-difluorophenyl)piperidin-3-amine
Overview
Description
1-(3,5-Difluorophenyl)piperidin-3-amine, also known as 3,5-Difluorophenylpiperidine-3-amine, is a heterocyclic compound that is used in various scientific research applications. It is a white crystalline solid with a molecular weight of 241.25 g/mol and a melting point of 99-101°C. The compound is soluble in ethanol, chloroform, and acetone, and is insoluble in water. It is a versatile compound that can be used in a variety of applications in scientific research.
Scientific Research Applications
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine can be used in a variety of scientific research applications. It is a versatile compound that can be used in organic synthesis, as a reagent in chemical reactions, and as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used in the synthesis of peptides, peptidomimetics, and other biologically active compounds.
Mechanism of Action
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine acts as a nucleophile in organic reactions and can react with a variety of electrophiles. It is also an effective catalyst in the formation of carbon-carbon bonds. Additionally, it can act as a Lewis base in certain reactions, and can be used as a ligand in coordination chemistry.
Biochemical and Physiological Effects
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine is a synthetic compound and has not been studied for its effects on biochemical and physiological processes in humans or animals. As such, no data is available on its potential effects on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine is a versatile compound that can be used in a variety of scientific research applications. It is a stable compound with a low melting point and is soluble in a variety of solvents. Additionally, it is a relatively inexpensive compound and is readily available from chemical suppliers. However, it is not a naturally occurring compound, and its effects on biochemical and physiological processes are unknown.
Future Directions
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine is a versatile compound that can be used in a variety of scientific research applications. Future research could focus on the synthesis of novel derivatives of this compound, as well as the development of new methods for its synthesis. Additionally, further research could be conducted to investigate its potential effects on biochemical and physiological processes. Finally, research could be conducted to explore the potential applications of this compound in the pharmaceutical and agrochemical industries.
Synthesis Methods
1-(1-(3,5-difluorophenyl)piperidin-3-aminephenyl)piperidin-3-amine can be synthesized through a number of methods. The most common method is the reaction of 3,5-difluorobenzaldehyde and piperidine in the presence of a base such as sodium hydroxide. This reaction results in the formation of 1-(3,5-difluorophenyl)piperidin-3-amine. Other methods of synthesis include the reaction of 3,5-difluorobenzaldehyde with piperidine hydrochloride, and the reaction of 3,5-difluorobenzaldehyde and piperidine in the presence of a catalyst such as palladium on carbon.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-difluorophenyl)piperidin-3-amine involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": ["3,5-difluoroaniline", "3-piperidinone", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water"], "Reaction": ["Step 1: Reduction of 3,5-difluoroaniline with sodium borohydride in the presence of hydrochloric acid to yield 3,5-difluorophenylamine.", "Step 2: Cyclization of 3-piperidinone with 3,5-difluorophenylamine in the presence of sodium hydroxide to form 1-(3,5-difluorophenyl)piperidin-3-ol.", "Step 3: Conversion of 1-(3,5-difluorophenyl)piperidin-3-ol to 1-(3,5-difluorophenyl)piperidin-3-amine by reaction with hydrochloric acid and sodium borohydride in ethyl acetate and water."]} | |
CAS RN |
1250299-83-2 |
Product Name |
1-(3,5-difluorophenyl)piperidin-3-amine |
Molecular Formula |
C11H14F2N2 |
Molecular Weight |
212.2 |
Purity |
95 |
Origin of Product |
United States |
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